1-Bromo-7-(prop-2-yn-1-yloxy)heptane
Cat. No. B3267521
M. Wt: 233.14 g/mol
InChI Key: JKXNGBZGOIOKLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07135600B2
Procedure details
25% (w/w) aq. NaOH (700 ml) was added to a stirred mixture of propargyl alcohol (70 g), tetra-butyl ammonium bromide (3.5 g) and 1,7-dibromoheptane (322 g) maintaining the temperature below 30° C. The reaction mixture was heated at 60° C. for 5 hrs then allowed to cool to room temperature and stirred overnight. Diethyl ether (350 ml) and water (280 ml) were added, the mixture stirred and allowed to settle. The aqueous layer was extracted with diethyl ether (210 ml), the organic layers combined, dried (MgSO4). The solution was concentrated to give 280 g of crude material. 140 g Of the crude was purified by chromatography on Biotage (800 g) eluting with petroleum ether then petroleum ether:ethyl acetate (100:1 followed by 100:1.5) to give the title compound (49.6 g).
Identifiers
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REACTION_CXSMILES
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[OH-].[Na+].[CH2:3]([OH:6])[C:4]#[CH:5].[Br:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14]Br.C(OCC)C>[Br-].C([N+](CCCC)(CCCC)CCCC)CCC.O>[CH2:3]([O:6][CH2:14][CH2:13][CH2:12][CH2:11][CH2:10][CH2:9][CH2:8][Br:7])[C:4]#[CH:5] |f:0.1,5.6|
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Inputs
Step One
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Name
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|
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Quantity
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700 mL
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Type
|
reactant
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Smiles
|
[OH-].[Na+]
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Name
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|
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Quantity
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70 g
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Type
|
reactant
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Smiles
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C(C#C)O
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Name
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Quantity
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322 g
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Type
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reactant
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Smiles
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BrCCCCCCCBr
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Name
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|
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Quantity
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3.5 g
|
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Type
|
catalyst
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Smiles
|
[Br-].C(CCC)[N+](CCCC)(CCCC)CCCC
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Step Two
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Name
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|
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Quantity
|
350 mL
|
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Type
|
reactant
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Smiles
|
C(C)OCC
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|
Name
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|
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Quantity
|
280 mL
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Type
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solvent
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred overnight
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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maintaining the temperature below 30° C
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to cool to room temperature
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STIRRING
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Type
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STIRRING
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|
Details
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the mixture stirred
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous layer was extracted with diethyl ether (210 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried (MgSO4)
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The solution was concentrated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to give 280 g of crude material
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CUSTOM
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Type
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CUSTOM
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|
Details
|
140 g Of the crude was purified by chromatography on Biotage (800 g)
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WASH
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Type
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WASH
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|
Details
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eluting with petroleum ether
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
|
|
|
Name
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|
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Type
|
product
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|
Smiles
|
C(C#C)OCCCCCCCBr
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 49.6 g | |
| YIELD: CALCULATEDPERCENTYIELD | 17% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
